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Compound of Interest

Compound Name: CCT018159

Cat. No.: B7729244 Get Quote

Essential Safety and Handling Guide for
CCT018159
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with CCT018159. The following procedures outline

the necessary personal protective equipment (PPE), safe handling protocols, and proper

disposal methods to ensure laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
Given that the toxicological properties of CCT018159 have not been fully investigated, it should

be handled with caution as a potentially hazardous substance. A comprehensive risk

assessment should be conducted for the specific experimental conditions to determine the

appropriate level of protection. The following table summarizes the recommended PPE for

handling CCT018159.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7729244?utm_src=pdf-interest
https://www.benchchem.com/product/b7729244?utm_src=pdf-body
https://www.benchchem.com/product/b7729244?utm_src=pdf-body
https://www.benchchem.com/product/b7729244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7729244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended PPE Purpose & Remarks

Eye Protection
ANSI-approved safety glasses

with side shields or goggles.

Protects against splashes and

airborne particles.

Hand Protection

Chemically resistant,

disposable nitrile gloves

(minimum).

Prevents skin contact. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat, fully buttoned.
Protects skin and personal

clothing from contamination.

Respiratory Protection
NIOSH-approved respirator

(e.g., N95).

Recommended when handling

the powder form to avoid

inhalation of dust, especially

outside of a chemical fume

hood.

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is vital to minimize exposure and ensure a safe

working environment.

2.1. Preparation and Engineering Controls

Designated Area: All work with CCT018159, especially handling of the solid compound,

should be conducted in a designated area, such as a chemical fume hood, to minimize

inhalation exposure.

Emergency Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: A spill kit containing appropriate absorbent materials, waste bags, and necessary

PPE should be available in the immediate vicinity.

2.2. Step-by-Step Handling Procedure

Don PPE: Before handling the compound, put on all required personal protective equipment

as detailed in the table above.
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Weighing: If working with the solid form, weigh the compound within a chemical fume hood

or a ventilated balance enclosure to prevent the dispersion of powder.

Solution Preparation: To prepare stock solutions, add the solvent (e.g., DMSO) to the vial

containing CCT018159.[1] Cap the vial and vortex until the solid is fully dissolved.

CCT018159 is soluble in DMSO at concentrations up to 100 mM.[1]

Aliquoting: Prepare single-use aliquots of the stock solution to avoid repeated freeze-thaw

cycles.[2]

Storage: Store the solid compound and stock solutions at -20°C, protected from light.[3]

Labeling: Clearly label all containers with the compound name, concentration, solvent, date,

and appropriate hazard warnings.

Disposal Plan
Proper disposal of CCT018159 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials that have come into contact with CCT018159, including

unused compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves), are

considered hazardous waste.

Liquid Waste: Collect all liquid waste containing CCT018159 in a dedicated, sealed, and

clearly labeled hazardous waste container.[4] Do not pour down the drain.

Solid Waste: Dispose of contaminated solid waste (e.g., gloves, absorbent paper, empty

vials) in a designated, sealed hazardous waste container.[4]

Decontamination: Decontaminate work surfaces with an appropriate cleaning agent after

handling is complete.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

service.
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Mechanism of Action Visualization
CCT018159 is an inhibitor of Heat Shock Protein 90 (Hsp90) ATPase activity.[1][5] Hsp90 is a

molecular chaperone essential for the stability and function of numerous client proteins, many

of which are critical for cancer cell proliferation and survival. By inhibiting Hsp90's ATPase

function, CCT018159 disrupts the chaperone cycle, leading to the degradation of these client

proteins via the ubiquitin-proteasome pathway.[6] This results in the downregulation of

oncogenic proteins like c-Raf and Cdk4 and the upregulation of a heat shock response,

indicated by increased Hsp70 levels.[1][7]

Hsp90 Chaperone Cycle

Downstream Cellular Effects

ATP

Hsp90

Binds to
N-terminal pocket

ADP

ATPase Activity
(Hydrolysis)

Oncogenic Client Protein
(e.g., c-Raf, Cdk4)

Stabilizes & Activates

Hsp70 Upregulation
(Heat Shock Response)

Induces Stress Response

Client Protein Degradation
(Ubiquitin-Proteasome Pathway)

Leads to

CCT018159

Inhibits ATPase Activity

G1 Arrest &
Apoptosis

Results in

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b7729244?utm_src=pdf-body
https://www.tocris.com/products/cct-018159_2435
https://atlasgeneticsoncology.org/deep-insight/20086/inhibitors-of-the-heat-shock-protein-90-from-cancer-clinical-trials-to-neurodegenerative-diseases
https://www.benchchem.com/product/b7729244?utm_src=pdf-body
https://www.researchgate.net/publication/295411564_Mechanisms_of_action_of_the_novel_HSP90_inhibitor_CCT018159_in_malignant_melanoma_cell_lines
https://www.tocris.com/products/cct-018159_2435
https://pmc.ncbi.nlm.nih.gov/articles/PMC2692088/
https://www.benchchem.com/product/b7729244?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7729244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Hsp90 inhibition by CCT018159.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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